Cas no 175532-12-4 (N-hydroxy-2-(pyridin-4-yl)ethanimidamide)

• Product Name: N-hydroxy-2-(pyridin-4-yl)ethanimidamide
• CAS No: 175532-12-4
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 1107805
• PubChem ID: 24688407
• Update Time: 2025-06-08

N-hydroxy-2-(pyridin-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-4-Pyridineethanimidamide
• (1Z)-N'-hydroxy-2-(4-pyridinyl)ethanimidamide
• 175532-12-4
• AKOS000152844
• SCHEMBL4514923
• EN300-182086
• N'-hydroxy-2-pyridin-4-ylethanimidamide
• N-HYDROXY-2-(PYRIDIN-4-YL)ETHANIMIDAMIDE
• N-hydroxy-2-(pyridin-4-yl)ethanimidamide

• Inchi： 1S/C7H9N3O/c8-7(10-11)5-6-1-3-9-4-2-6/h1-4,11H,5H2,(H2,8,10)
• InChI Key： VBLBLKXTGWSMPM-UHFFFAOYSA-N
• SMILES： O/N=C(/CC1C=CN=CC=1)\N

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 383.2±44.0 °C at 760 mmHg
• Flash Point: 185.5±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-hydroxy-2-(pyridin-4-yl)ethanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-hydroxy-2-(pyridin-4-yl)ethanimidamide

N-hydroxy-2-(pyridin-4-yl)ethanimidamide (CAS No. 175532-12-4): A Comprehensive Overview

N-hydroxy-2-(pyridin-4-yl)ethanimidamide (CAS No. 175532-12-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-hydroxypyridinecarboximidamide, has garnered considerable attention due to its potential therapeutic properties and its role in various biological processes. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-hydroxy-2-(pyridin-4-yl)ethanimidamide.

The chemical structure of N-hydroxy-2-(pyridin-4-yl)ethanimidamide is characterized by a pyridine ring attached to an ethanimidamide group, with a hydroxyl group at the nitrogen atom. This unique arrangement of functional groups imparts the compound with distinct chemical and biological properties. The pyridine ring is a common motif in many biologically active molecules, contributing to the compound's ability to interact with various biological targets. The ethanimidamide group and the hydroxyl group further enhance its reactivity and solubility, making it an attractive candidate for drug development.

Several synthetic routes have been developed for the preparation of N-hydroxy-2-(pyridin-4-yl)ethanimidamide. One common method involves the reaction of 4-cyanopyridine with hydroxylamine under appropriate conditions. This reaction typically proceeds via a nucleophilic addition mechanism, leading to the formation of the desired product. Another approach involves the condensation of 4-pyridinecarboxaldehyde with hydroxylamine hydrochloride in the presence of a base, followed by cyclization to form the imidamide moiety. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

Recent research has highlighted the potential therapeutic applications of N-hydroxy-2-(pyridin-4-yl)ethanimidamide in various disease models. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. The mechanism underlying this activity is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory effects, N-hydroxy-2-(pyridin-4-yl)ethanimidamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been shown to inhibit angiogenesis, a critical process for tumor growth and metastasis. These findings suggest that N-hydroxy-2-(pyridin-4-yl)ethanimidamide may have broad-spectrum antitumor activity and could be a valuable lead compound for cancer therapy.

The pharmacokinetic properties of N-hydroxy-2-(pyridin-4-yl)ethanimidamide have also been studied extensively. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. Its stability in physiological conditions and low toxicity profile make it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

Recent advancements in computational chemistry have facilitated the design and optimization of N-hydroxy-2-(pyridin-4-yl)ethanimidamide derivatives with enhanced biological activities. Molecular docking studies have identified key residues involved in the binding of this compound to its target proteins, providing valuable insights for structure-based drug design. Additionally, high-throughput screening techniques have been employed to identify novel analogs with improved potency and selectivity.

In conclusion, N-hydroxy-2-(pyridin-4-yl)ethanimidamide (CAS No. 175532-12-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its derivatives, it is likely that this compound will play an increasingly important role in the treatment of various diseases.